Cas no 104620-44-2 (methyl 4-cyclopentyl-3-oxobutanoate)

• Product Name: methyl 4-cyclopentyl-3-oxobutanoate
• CAS No: 104620-44-2
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 1144951
• PubChem ID: 13697875
• Update Time: 2025-04-20

methyl 4-cyclopentyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• Cyclopentanebutanoic acid, b-oxo-, methyl ester
• methyl 4-cyclopentyl-3-oxobutanoate
• SCHEMBL1015355
• 104620-44-2
• EN300-1842977
• DB-119443

• Inchi： 1S/C10H16O3/c1-13-10(12)7-9(11)6-8-4-2-3-5-8/h8H,2-7H2,1H3
• InChI Key： JTIYMNRLXUUKCW-UHFFFAOYSA-N
• SMILES： O=C(CC(=O)OC)CC1CCCC1

Computed Properties

• Exact Mass: 184.10998
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37